Cas no 1806764-09-9 (3-Bromo-4-(difluoromethyl)-5-methylpyridine)

• Product Name: 3-Bromo-4-(difluoromethyl)-5-methylpyridine
• CAS No: 1806764-09-9
• MF: C₇H₆BrF₂N
• MW: 222.030047893524
• CID: 4933230
• Update Time: 2025-10-28

3-Bromo-4-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(difluoromethyl)-5-methylpyridine
• 3-Bromo-4-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C7H6BrF2N/c1-4-2-11-3-5(8)6(4)7(9)10/h2-3,7H,1H3
• InChI Key： CPTBETKDLBFQRM-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-(difluoromethyl)-5-methylpyridine

3-Bromo-4-(difluoromethyl)-5-methylpyridine: A Comprehensive Overview

3-Bromo-4-(difluoromethyl)-5-methylpyridine, identified by the CAS number 1806764-09-9, is a significant compound in the field of organic chemistry. This compound belongs to the class of pyridine derivatives and is characterized by its unique substitution pattern. The presence of a bromine atom at position 3, a difluoromethyl group at position 4, and a methyl group at position 5 makes it a valuable intermediate in various chemical syntheses. Recent studies have highlighted its potential applications in drug discovery and material science.

The synthesis of 3-Bromo-4-(difluoromethyl)-5-methylpyridine involves multi-step reactions that require precise control over reaction conditions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach using microwave-assisted synthesis to expedite the formation of this compound. This method not only reduces reaction time but also minimizes side reactions, making it more suitable for large-scale production.

In terms of chemical properties, 3-Bromo-4-(difluoromethyl)-5-methylpyridine exhibits unique reactivity due to its electron-withdrawing and electron-donating substituents. The bromine atom at position 3 acts as an electron-withdrawing group, while the methyl group at position 5 donates electrons through hyperconjugation. This combination influences the compound's stability and reactivity in various chemical transformations. Recent research has focused on understanding the electronic effects of these substituents on the compound's behavior in different solvents and under varying pH conditions.

The application of 3-Bromo-4-(difluoromethyl)-5-methylpyridine spans across multiple domains. In medicinal chemistry, it serves as a key intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For example, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities. Additionally, in agricultural chemistry, it has been explored as a precursor for developing novel pesticides with enhanced efficacy and reduced environmental impact.

In material science, 3-Bromo-4-(difluoromethyl)-5-methylpyridine has been utilized in the synthesis of advanced materials such as conductive polymers and organic semiconductors. Its unique electronic properties make it an ideal candidate for applications in organic electronics. Recent advancements in this area have demonstrated its potential in enhancing the performance of organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

The environmental impact of 3-Bromo-4-(difluoromethyl)-5-methylpyridine has also been a subject of recent research. Studies have focused on assessing its biodegradability and toxicity levels to ensure safe handling and disposal. Results indicate that under specific environmental conditions, the compound undergoes efficient biodegradation without posing significant risks to ecosystems.

In conclusion, 3-Bromo-4-(difluoromethyl)-5-methylpyridine, with its CAS number 1806764-09-9, stands out as a versatile compound with diverse applications across various scientific disciplines. Its unique substitution pattern and reactivity make it an invaluable tool in organic synthesis, while its potential applications in drug discovery and material science highlight its significance in contemporary research.